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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855769

An In-depth Technical Guide to Mitoridine

Disclaimer: Information regarding the biological activity, signaling pathways, and detailed
experimental protocols for Mitoridine is not readily available in the public domain based on
extensive searches of scientific literature and chemical databases. This guide provides the
available chemical and physical data.

Introduction

Mitoridine is an indole alkaloid compound.[1] It has been isolated from the stem bark of
Rauwolfia cumminsii Stapf, a plant belonging to the Apocynaceae family. Alkaloids from this
family are known for their diverse chemical structures and biological activities.

Chemical and Physical Properties

The known chemical and physical properties of Mitoridine are summarized in the table below.
This data is compiled from various chemical supplier databases.
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Property Value Source
CAS Number 3911-19-1 [21[3][41[5]
Molecular Formula C20H22N202 [2][5]
Molecular Weight 322.4 g/mol [2][5]
IUPAC Name Not Available

CC=C1CN2C3CC1C4C2CC5(

SMILES C3N(C6=C5C=CC=C60)C)C4 [2]
=0
Appearance Solid, Light yellow to yellow

Soluble in DMSO at 20 mg/mL
Solubility (62.03 mM) with ultrasonic and  [1]

warming to 60°C.

Signaling Pathways and Mechanism of Action

Currently, there is no publicly available information detailing the specific signaling pathways
modulated by Mitoridine or its precise mechanism of action. Research into the biological
activities of novel alkaloids is an ongoing field, and future studies may elucidate the
pharmacological properties of Mitoridine.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, analysis, or biological assays of
Mitoridine are not described in the currently accessible scientific literature.

Logical Relationship Diagram

Due to the lack of information on Mitoridine's biological activities and interactions, a signaling
pathway or experimental workflow diagram cannot be generated at this time. A conceptual
diagram illustrating the typical workflow for natural product discovery, from isolation to potential
biological screening, is provided below as a general reference.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://go.drugbank.com/drugs/DB00211
https://pubmed.ncbi.nlm.nih.gov/20682998/
https://www.medchemexpress.com/cas/3911-19-1.html
https://www.biosynth.com/p/DAA91119/3911-19-1-mitoridine
https://go.drugbank.com/drugs/DB00211
https://www.biosynth.com/p/DAA91119/3911-19-1-mitoridine
https://go.drugbank.com/drugs/DB00211
https://www.biosynth.com/p/DAA91119/3911-19-1-mitoridine
https://go.drugbank.com/drugs/DB00211
https://file.medchemexpress.com/batch_PDF/HY-N1948/Mitoridine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10855769?utm_src=pdf-body
https://www.benchchem.com/product/b10855769?utm_src=pdf-body
https://www.benchchem.com/product/b10855769?utm_src=pdf-body
https://www.benchchem.com/product/b10855769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A generalized workflow for natural product drug discovery.

Conclusion

Mitoridine is a structurally identified natural product with a known CAS number and basic
chemical properties. However, its biological effects, mechanism of action, and the signaling
pathways it may influence remain uncharacterized in the public scientific domain. This presents
an opportunity for future research to explore the potential pharmacological applications of this
indole alkaloid. Researchers interested in Mitoridine would likely need to perform initial
biological screenings to uncover its activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mitoridine CAS number and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855769#mitoridine-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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